Cas no 585-76-2 (3-Bromobenzoic acid)

• Product Name: 3-Bromobenzoic acid
• CAS No: 585-76-2
• MF: C₇H₅BrO₂
• MW: 201.017401456833
• MDL: MFCD00002487
• CID: 38520
• PubChem ID: 11456
• Update Time: 2025-10-21

3-Bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromobenzoic acid
• Brombenzoicacid
• 3-Brom-benzoic acid
• 2-chloro-5-fluorobenzoic acid
• M-BROMOBENZOIC ACID
• M-CARBOXYBENZYL BROMIDE
• 3-BROMBENZOIC ACID
• RARECHEM AL BO 0037
• 3-bromo-benzoicaci
• Benzoic acid, m-bromo-
• Benzoicacid,3-bromo-
• 3-BROMO BENZENE ACID
• 3-Bromo-benzoic acid
• 3-BroMobenzoic aicd
• 4-Fluorobenzoicacid
• Benzoic acid,3-bromo
• Benzoic acid,m-bromo
• m-bromo-benzoic acid
• meta-bromo benzoic acid
• Benzoic acid, 3-bromo-
• 7DCT3A73LX
• VOIZNVUXCQLQHS-UHFFFAOYSA-N
• 3-Bromobenzoicacid
• 5-bromobenzoic acid
• PubChem3740
• meta bromobenzoic acid
• NCIOpen2_009262
• M-CARBOXYBENZYLBROMIDE
• 3-bro
• 3-Bromobenzoic acid,99%
• 3-Bromobenzoic acid

• MDL： MFCD00002487
• Inchi： 1S/C7H5BrO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： VOIZNVUXCQLQHS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1
• BRN： 2041792

Computed Properties

• Exact Mass: 199.94700
• Monoisotopic Mass: 199.947292
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Colorless needle like crystals. When distilled above 280 ℃, it volatilizes with a small amount of water vapor.
• Density: 1.948(lit.)
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 308.2℃ at 760 mmHg
• Flash Point: 140.2℃
• Refractive Index: 1.6080 (estimate)
• Solubility: methanol: soluble50mg/mL, clear, colorless
• Water Partition Coefficient: 0.54 g/L (32 ºC)
• PSA: 37.30000
• LogP: 2.14730
• pka: 3.86(at 25℃)
• Sensitiveness: Sensitive to light
• Solubility: Soluble in ethanol and ether, very slightly soluble in water.

3-Bromobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Bromobenzoic acid

Comprehensive Guide to 3-Bromobenzoic Acid (CAS No. 585-76-2): Properties, Applications, and Industry Insights

3-Bromobenzoic acid (CAS No. 585-76-2) is a versatile aromatic carboxylic acid derivative widely utilized in pharmaceuticals, agrochemicals, and organic synthesis. With the molecular formula C₇H₅BrO₂, this white to off-white crystalline powder has gained significant attention due to its role as a key intermediate in fine chemical manufacturing. Researchers and industry professionals frequently search for terms like "3-Bromobenzoic acid synthesis", "585-76-2 solubility", and "brominated benzoic acid derivatives", reflecting its broad applicability.

The compound’s physicochemical properties include a melting point of 155–158°C and moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its electron-withdrawing bromo group at the meta-position enhances reactivity in electrophilic substitution reactions, making it valuable for constructing complex molecules. Recent trends in green chemistry have spurred interest in eco-friendly synthesis methods for 3-Bromobenzoic acid, aligning with the global push toward sustainable chemical processes.

In pharmaceutical applications, 3-Bromobenzoic acid serves as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and antifungal agents. Its structural motif is also found in liquid crystal materials and organic semiconductors, addressing growing demand in the electronics sector. Searches for "3-Bromobenzoic acid price" and "CAS 585-76-2 suppliers" highlight its commercial relevance, particularly in regions with booming API (Active Pharmaceutical Ingredient) production.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the purity of 585-76-2. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling in industrial settings. FAQs like "Is 3-Bromobenzoic acid toxic?" or "How to store 3-Bromobenzoic acid?" underscore user concerns about safety and stability, which are addressed through proper material safety data sheets (MSDS).

Emerging research explores its potential in metal-organic frameworks (MOFs) and catalysis, tapping into the compound’s ability to coordinate with transition metals. The rise of bio-based chemistry has also prompted studies on enzymatic bromination methods as alternatives to traditional synthesis. With a global market driven by demand from Asia-Pacific and North America, 3-Bromobenzoic acid remains a critical component in modern chemical innovation.

For laboratories and manufacturers, optimizing cost-effective production routes for CAS 585-76-2 is a priority. Recent patents disclose improved purification techniques, while academic publications focus on its mechanistic role in cross-coupling reactions. As industries increasingly adopt high-throughput screening, the demand for high-purity 3-Bromobenzoic acid is projected to grow, solidifying its position in specialty chemicals.